Cas no 2121512-69-2 (Benzyl 2-bromo-6-methoxybenzoate)

• Product Name: Benzyl 2-bromo-6-methoxybenzoate
• CAS No: 2121512-69-2
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD30834074
• CID: 5079195
• Update Time: 2026-03-01

Benzyl 2-bromo-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-bromo-6-methoxybenzoate
• Benzoic acid, 2-bromo-6-methoxy-, phenylmethyl ester

• MDL： MFCD30834074
• Inchi： 1S/C15H13BrO3/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： XKGQUBNWFFRBST-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Benzyl 2-bromo-6-methoxybenzoate

Benzyl 2-bromo-6-methoxybenzoate (CAS No. 2121512-69-2): An Overview of Its Synthesis, Properties, and Applications in Modern Research

Benzyl 2-bromo-6-methoxybenzoate (CAS No. 2121512-69-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its benzyl ester group and a brominated aromatic ring with a methoxy substituent, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of benzyl 2-bromo-6-methoxybenzoate typically involves the esterification of 2-bromo-6-methoxybenzoic acid with benzyl alcohol. This reaction can be catalyzed by various acids, such as sulfuric acid or p-toluenesulfonic acid, to ensure high yields and purity. The resulting compound is a white crystalline solid with a melting point ranging from 85°C to 87°C. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone makes it easy to handle and process in laboratory settings.

One of the key properties of benzyl 2-bromo-6-methoxybenzoate is its reactivity in cross-coupling reactions, particularly Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biologically active compounds and pharmaceuticals. The bromine atom on the aromatic ring serves as an excellent leaving group, facilitating the formation of new carbon-carbon bonds with boronic acids or boronates. Recent studies have demonstrated the efficiency of this coupling reaction in the synthesis of complex natural products and drug candidates.

In addition to its use in cross-coupling reactions, benzyl 2-bromo-6-methoxybenzoate has shown promise in the development of novel materials. For instance, researchers have explored its potential as a building block for polymers with tunable properties. The methoxy group on the aromatic ring can influence the electronic properties of the resulting polymers, making them suitable for applications in optoelectronics and sensor technologies.

The methoxy substituent also plays a crucial role in modulating the biological activity of compounds derived from benzyl 2-bromo-6-methoxybenzoate. Studies have shown that this functional group can enhance the lipophilicity and membrane permeability of drug molecules, which is essential for their bioavailability and efficacy. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties, with some showing promising results in preclinical studies.

The stability and purity of benzyl 2-bromo-6-methoxybenzoate are critical factors for its successful application in research and development. High-purity samples are typically obtained through recrystallization or column chromatography techniques. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and any potential impurities.

In conclusion, benzyl 2-bromo-6-methoxybenzoate (CAS No. 2121512-69-2) is a valuable intermediate with a wide range of applications in modern research. Its unique chemical structure makes it an ideal candidate for cross-coupling reactions, polymer synthesis, and the development of biologically active compounds. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its importance in various scientific fields.